molecular formula C8H18N4S B1349983 4-(2-Piperidinoethyl)-3-thiosemicarbazide CAS No. 32806-53-4

4-(2-Piperidinoethyl)-3-thiosemicarbazide

Cat. No. B1349983
CAS RN: 32806-53-4
M. Wt: 202.32 g/mol
InChI Key: ZGBPPUPQXGCBLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure . Without a specific chemical structure or further information, it’s difficult to provide a detailed analysis of the physical and chemical properties of “4-(2-Piperidinoethyl)-3-thiosemicarbazide”.

Scientific Research Applications

Anti-arrhythmic Activity

Research has identified that certain piperidine-based thiosemicarbazide derivatives exhibit significant anti-arrhythmic activity. This was demonstrated through the synthesis and evaluation of various 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, which were found to have notable effects against arrhythmia. These findings suggest potential for the development of new anti-arrhythmic drugs using these compounds as a base (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).

Antimicrobial and Anti-Proliferative Activities

Another study synthesized novel thiosemicarbazide derivatives and evaluated them for antimicrobial and anti-proliferative activities. These compounds demonstrated broad-spectrum antibacterial activities and significant anti-proliferative activity against various human tumor cell lines, indicating their potential use in antimicrobial and cancer treatments (Al-Mutairi et al., 2019).

Anti-inflammatory Applications

A new series of thiosemicarbazone-based anti-inflammatory agents were synthesized and shown to exert their action through cyclooxygenase (COX) inhibition. These compounds demonstrated potent and selective COX-1 inhibitory effects, indicating their potential as orally bioavailable anti-inflammatory and antioxidant agents (Altıntop et al., 2022).

Cytotoxic Effects and Molecular Docking

Further research into thiosemicarbazide derivatives explored their cytotoxic effects and the mechanism of action as topoisomerase II inhibitors. One study found that certain derivatives could decrease the viability of breast cancer cells, suggesting a potential pathway for cancer treatment through the inhibition of topoisomerase II (Siwek et al., 2012).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties . Without more specific information, it’s difficult to provide a detailed safety and hazards analysis for “4-(2-Piperidinoethyl)-3-thiosemicarbazide”.

properties

IUPAC Name

1-amino-3-(2-piperidin-1-ylethyl)thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18N4S/c9-11-8(13)10-4-7-12-5-2-1-3-6-12/h1-7,9H2,(H2,10,11,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGBPPUPQXGCBLN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CCNC(=S)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H18N4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70375171
Record name N-[2-(Piperidin-1-yl)ethyl]hydrazinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70375171
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

202.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-Piperidinoethyl)-3-thiosemicarbazide

CAS RN

32806-53-4
Record name N-[2-(Piperidin-1-yl)ethyl]hydrazinecarbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70375171
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 32806-53-4
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.